Cas no 2089246-59-1 (rac-[(1R,2S)-2-(oxan-4-yl)cyclopropyl]methanamine hydrochloride, trans)

• Product Name: rac-[(1R,2S)-2-(oxan-4-yl)cyclopropyl]methanamine hydrochloride, trans
• CAS No: 2089246-59-1
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5254370
• Update Time: 2025-05-20

rac-[(1R,2S)-2-(oxan-4-yl)cyclopropyl]methanamine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2S)-2-(oxan-4-yl)cyclopropyl]methanamine hydrochloride, trans

• Inchi： 1S/C9H17NO.ClH/c10-6-8-5-9(8)7-1-3-11-4-2-7;/h7-9H,1-6,10H2;1H/t8-,9-;/m0./s1
• InChI Key： WGKIMEFXBBTEPE-OZZZDHQUSA-N
• SMILES： C([C@@H]1C[C@H]1C1CCOCC1)N.Cl

Additional information on rac-[(1R,2S)-2-(oxan-4-yl)cyclopropyl]methanamine hydrochloride, trans

Rac-[(1R,2S)-2-(oxan-4-yl)cyclopropyl]methanamine Hydrochloride, Trans: A Comprehensive Overview

The compound rac-[(1R,2S)-2-(oxan-4-yl)cyclopropyl]methanamine hydrochloride, trans (CAS No. 2089246-59-1) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have garnered considerable attention in recent years due to their versatility and reactivity. The cyclopropane ring in this molecule serves as a key structural element, contributing to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and development. The trans configuration of this compound plays a crucial role in determining its stereochemical properties, which are essential for its interactions with biological systems. The presence of the oxan-4-yl group further enhances the molecule's functional diversity, making it a valuable substrate for various synthetic transformations.

One of the most notable aspects of this compound is its potential in medicinal chemistry. Researchers have explored its ability to act as a building block for more complex molecules with therapeutic applications. For instance, the cyclopropane ring can be exploited to create strained ring systems that are often associated with enhanced pharmacokinetic properties. Additionally, the hydrochloride salt form ensures stability and solubility, making it suitable for formulation in pharmaceutical products.

The synthesis of rac-[(1R,2S)-2-(oxan-4-yl)cyclopropyl]methanamine hydrochloride, trans involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclopropanation techniques, followed by functionalization to introduce the oxan-4-yl group and the methanamine moiety. The stereochemical outcome is carefully controlled to ensure the desired trans configuration, which is critical for maintaining the compound's biological activity.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into its molecular structure, confirming the stereochemistry and purity of the compound. Such rigorous characterization is essential for ensuring consistency in its use across various applications.

In terms of applications, this compound has shown promise in several areas. In the field of materials science, its unique electronic properties make it a candidate for use in advanced materials such as semiconductors or organic electronics. Additionally, its role as an intermediate in drug synthesis positions it as a valuable asset in the pharmaceutical industry.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more efficient synthetic pathways and optimization of its properties for specific applications.

In conclusion, rac-[(1R,2S)-2-(oxan-4-yl)cyclopropyl]methanamine hydrochloride, trans (CAS No. 2089246-59-1) stands out as a versatile and intriguing compound with diverse potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, underscores its importance as both a research tool and a promising candidate for practical applications.